![molecular formula C8H9I2N B055981 2,4-Diiodo-3,5-dimethylaniline CAS No. 117832-16-3](/img/structure/B55981.png)
2,4-Diiodo-3,5-dimethylaniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-Diiodo-3,5-dimethylaniline is a chemical compound that has been extensively studied for its applications in scientific research. It is commonly used as a reagent in organic synthesis and has been found to have various biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 2,4-Diiodo-3,5-dimethylaniline is not well understood. However, it is believed that it acts as an oxidizing agent and can undergo redox reactions with other compounds. It has also been found to be a good source of iodine in organic synthesis.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to have antioxidant properties and can scavenge free radicals. It has also been found to inhibit the growth of certain bacteria and fungi. In addition, it has been shown to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,4-Diiodo-3,5-dimethylaniline in lab experiments is its high purity. The product obtained from the synthesis method is usually of high purity and can be used directly in experiments. However, one of the limitations of using this compound is its high cost. It is also a toxic and hazardous compound and needs to be handled with care.
Future Directions
There are several future directions for the research on 2,4-Diiodo-3,5-dimethylaniline. One possible direction is to explore its potential as an anti-cancer agent. It has been found to have cytotoxic properties and may have potential as a cancer drug. Another direction is to investigate its use as a source of iodine in organic synthesis. It may have advantages over other iodine sources due to its high purity. Finally, its antioxidant and anti-inflammatory properties may have potential applications in the development of new drugs for various diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its applications in scientific research. Its synthesis method is well established and it has been found to have various biochemical and physiological effects. While it has advantages for lab experiments, it also has limitations and needs to be handled with care. There are several future directions for research on this compound, including its potential as an anti-cancer agent, its use as a source of iodine in organic synthesis, and its potential applications in the development of new drugs.
Synthesis Methods
The synthesis of 2,4-Diiodo-3,5-dimethylaniline involves the reaction of 3,5-dimethylaniline with iodine monochloride (ICl) and iodine (I2) in the presence of anhydrous hydrochloric acid. The reaction is carried out at room temperature and the product is obtained in high yield. The purity of the product can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
2,4-Diiodo-3,5-dimethylaniline has been widely used in scientific research as a reagent in organic synthesis. It is used as a starting material for the synthesis of various compounds such as dyes, pharmaceuticals, and agrochemicals. It has also been used as a building block for the synthesis of complex molecules.
Properties
117832-16-3 | |
Molecular Formula |
C8H9I2N |
Molecular Weight |
372.97 g/mol |
IUPAC Name |
2,4-diiodo-3,5-dimethylaniline |
InChI |
InChI=1S/C8H9I2N/c1-4-3-6(11)8(10)5(2)7(4)9/h3H,11H2,1-2H3 |
InChI Key |
JNDDLIFHIOPHON-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1I)C)I)N |
Canonical SMILES |
CC1=CC(=C(C(=C1I)C)I)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.